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Compound of Interest

Compound Name: TCV-309 chloride

Cat. No.: B1139345

TCV-309 Chloride Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information for the storage and handling of TCV-309 chloride.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for TCV-309 chloride powder?

A: TCV-309 chloride powder should be stored at 2-8°C in a desiccated environment.[1]
Q2: What is the shelf life of TCV-309 chloride?

A: The shelf life of TCV-309 chloride is 1095 days when stored under the recommended
conditions.[1]

Q3: How should | prepare solutions of TCV-309 chloride?

A: TCV-309 chloride is soluble in DMSO at a concentration of = 6.3 mg/mL (10.00 mM).[1] For
solution preparation, it is recommended to use anhydrous DMSO. Prepare solutions fresh for
each experiment. If storage of a stock solution is necessary, aliquot it into small, single-use
vials to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.

Q4: What personal protective equipment (PPE) is required when handling TCV-309 chloride?
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A: When handling TCV-309 chloride, it is important to wear appropriate personal protective

equipment, including safety glasses, gloves, and a lab coat.[1][2] Work should be conducted in
a well-ventilated area or a chemical fume hood.

Q5: What are the known hazards associated with TCV-309 chloride?

A: TCV-309 chloride has the following hazard statements: H302 (Harmful if swallowed), H315

(Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory
irritation).

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Compound will not fully
dissolve in DMSO.

The concentration is too high.

Ensure the concentration does
not exceed 6.3 mg/mL. Gentle

warming and vortexing may aid
dissolution.

The compound may have
degraded due to improper

storage.

Verify that the compound has
been stored at 2-8°C and
desiccated. If degradation is

suspected, use a fresh vial.

Inconsistent experimental

results.

Improper storage of stock

solutions.

Aliquot stock solutions into
single-use vials to avoid
repeated freeze-thaw cycles,
which can degrade the

compound.

Contamination of the

compound or solvent.

Use fresh, anhydrous grade

DMSO for solution preparation.

Ensure all labware is clean

and dry.

Precipitate forms in the stock

solution upon freezing.

The concentration is too high
for stable storage at low

temperatures.

Try preparing a slightly more
dilute stock solution for frozen
storage. Before use, ensure
the solution is completely
thawed and vortexed to

redissolve any precipitate.

Quantitative Data Summary
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Property Value Source
Storage Temperature 2-8°C

Storage Conditions Desiccated

Shelf Life 1095 days

Solubility in DMSO > 6.3 mg/mL (10.00 mM)

Molecular Weight 629.97 g/mol

Purity >95.0%

CAS Number 121494-09-5

Experimental Protocols

Protocol 1: Preparation of a 10 mM TCV-309 Chloride Stock Solution in DMSO

Acclimatization: Allow the vial of TCV-309 chloride powder to equilibrate to room
temperature for at least 15-20 minutes before opening to prevent condensation of moisture.

e Weighing: In a chemical fume hood, carefully weigh the desired amount of TCV-309 chloride
powder.

o Dissolution: Add the appropriate volume of anhydrous DMSO to the powder to achieve a
final concentration of 10 mM (6.3 mg/mL). For example, to prepare 1 mL of a 10 mM stock
solution, add 1 mL of DMSO to 6.3 mg of TCV-309 chloride.

e Mixing: Vortex the solution until the compound is completely dissolved. Gentle warming (e.g.,
in a 37°C water bath) may be used to aid dissolution if necessary.

» Storage: If not for immediate use, aliquot the stock solution into small, single-use, light-
protected vials and store at -20°C or -80°C.

Visualizations
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Caption: Experimental workflow for the preparation and handling of TCV-309 chloride
solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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